Cas no 177906-48-8 (tert-butyl trans-N-(4-aminocyclohexyl)carbamate)

Technical Introduction: tert-Butyl trans-N-(4-aminocyclohexyl)carbamate is a protected amine derivative widely used in organic synthesis and pharmaceutical research. Its key advantages include high purity and stability, making it a reliable intermediate for peptide coupling and chiral synthesis. The trans-cyclohexyl configuration ensures stereochemical consistency, while the tert-butyloxycarbonyl (Boc) protecting group allows selective deprotection under mild acidic conditions. This compound is particularly valuable in medicinal chemistry for constructing complex molecules, offering efficient handling and compatibility with diverse reaction conditions. Its well-defined structure and predictable reactivity make it a preferred choice for researchers requiring precise control over synthetic pathways.
tert-butyl trans-N-(4-aminocyclohexyl)carbamate structure
177906-48-8 structure
Product Name:tert-butyl trans-N-(4-aminocyclohexyl)carbamate
CAS No:177906-48-8
MF:C11H22N2O2
MW:214.304583072662
MDL:MFCD03001719
CID:66084
PubChem ID:2756050
Update Time:2025-05-27

tert-butyl trans-N-(4-aminocyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • trans-N-Boc-1,4-cyclohexanediamine
    • trans-(4-Aminocyclohexyl)carbamic acid tert-butyl ester
    • Carbamic acid, N-(trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester
    • N-Boc-Trans-1,4-Cyclohexanediamine
    • TRANS-(4-AMINO-CYCLOHEXYL)-CARBAMIC ACID TERT-BUTYL ESTER
    • trans-1-Boc-amino-1,4-cyclohexanediamine
    • trans-tert-Butyl 4-aminocyclohexylcarbamate
    • 1-N-BOC-TRANS-1,4-CYCLOHEXYLDIAMINE
    • N-Boc-transcyclohexanediamine
    • TERT-BUTYL TRANS-4-AMINOCYCLOHEXYLCARBAMATE
    • trans-1-amino-4-tert-butoxycarbonylaminocyclohexane
    • Trans-1N-Boc-cyclohexane-1,4-diamine
    • trans-Cyclohexane-1,4-diamine, N1-BOC protected
    • trans-Cyclohexane-1,4-diamine,N-BOC protected
    • trans-N-Boc-1,4-diaminocyclohexane
    • trans-4-(Boc-aMino)cyclohexylaMine
    • trans-4-(Boc-amino)cyclohexanamine
    • Trans-N-Boc-cyclohexane-1,4-diamine
    • Trans-1-N-Boc-1,4-Cyclohexanediamine
    • tert-butyl trans-N-(4-aminocyclohexyl)carbamate
    • Carbamic acid, (4-aminocyclohexyl)-, 1,1-dimethylethyl ester
    • Tert-butyl (trans)-4-aminocyclohexylcarbamate
    • 1-(Boc-amino)-4-aminocyclohexane
    • tert-Butyl ((1s,4s)-4-aminocyclohexyl)carbamate
    • SY019026
    • tert-butyl trans-(4-amino-cyclohexyl)-carbamate
    • trans-tert-Butyl (4-aminocyclohexyl)carbamate
    • tert-Butyl (4-amino-cyclohexyl)-carbamate
    • BCP17068
    • Trans-N-BOC-1,4-CYCLOHEXANEDIAMINE-HCl
    • (4-aminocyclohexyl)-carbamic acid, 1,1-dimethylethyl ester
    • Tert-butyl N-(4-aminocyclohexyl)carbamate
    • (4-aminocyclohexyl)carbamic acid tert-butyl ester
    • MFCD03844604
    • SY009258
    • A817478
    • FT-0648155
    • CS-B0868
    • tert-butyl(4-aminocyclohexyl)carbamate
    • cis tert-Butyl 4-aminocyclohexylcarbamate
    • FEYLUKDSKVSMSZ-DTORHVGOSA-N
    • 1-tert-butoxycarbonylamino-4-aminocyclohexane
    • EN300-82842
    • (4-Amino-cyclohexyl)-carbamic acid t-butyl ester
    • (trans)-(4-amino-cyclohexyl)-carbamic acid tert-butyl ester
    • (trans-4-amino-cyclohexyl)-carbamic acid tert-butyl ester
    • SS-4753
    • cis-4-(BOC-amino)cyclohexane-1-amine
    • Q-103235
    • tert-butyl cis-4-aminocyclohexylcarbamate
    • tert-butyl(trans-4-aminocyclohexyl)carbamate
    • N-Boc-trans-1,4-cyclohexanediamine, AldrichCPR
    • Q-103232
    • tert-butyl N-[(1r,4r)-4-aminocyclohexyl]carbamate
    • cis-Cyclohexane-1,4-diamine, N-BOC protected
    • tert-butyl trans-4-aminocyclo-hexylcarbamate
    • 1-N-Boc-cis-1,4-cyclohexyldiamine, AldrichCPR
    • tert-butyl(cis-4-aminocyclohexyl)carbamate
    • cis-tert-butyl 4-aminocyclohexylcarbamate
    • (4-amino-cyclohexyl)-carbamic acid tert-butyl ester
    • AM62617
    • cis-4-(N-tert-butoxycarbonylamino)cyclohexylamine
    • tert-Butyl 4-aminocyclohexylcarbamate
    • FT-0643826
    • 177906-48-8
    • BCP29360
    • tert-butyl N-(4-azanylcyclohexyl)carbamate
    • cis-N-Boc-1,4-cyclohexanediamine
    • cis-(4-Amino-cyclohexyl)-carbamic acid tert-butyl ester
    • trans-tert-butyl 4-amino-cyclohexylcarbamate
    • cis-N-(tert-butoxycarbonyl)-1,4-cyclohexanediamine
    • tert-butyl ((cis)-4-aminocyclohexyl)carbamate
    • trans-1-(Boc-amino)cyclohexan-4-amine
    • SCHEMBL13973508
    • N-Boc-trans-cyclohexane-1,4-diamine
    • tert-butyl(trans)-4-aminocyclohexylcarbamate
    • tert-butyl cis-4-amino-cyclo-hexylcarbamate
    • CS-W004642
    • tert-butyl-4-aminocyclohexylcarbamate
    • MFCD01076211
    • Z1741970890
    • tert-butyl-(cis-4-aminocyclohexyl)carbamate
    • 4-(t-Butoxycarbonylamino)cyclohexylamine
    • 1,1-dimethylethyl (trans-4-aminocyclohexyl)carbamate
    • DS-11221
    • 1-N-BOC-CIS-1,4-CYCLOHEXYLDIAMINE
    • AKOS000163720
    • N-Boc-1,4-cyclohexanediamine
    • A13485
    • (+/-)-(cis)-(4-amino-cyclohexyl)-carbamic acid tert-butyl ester
    • 195314-59-1
    • tert.butyl-cis-4-aminocyclohexanecarbamate
    • DTXSID40939007
    • SY019966
    • trans-4-(N-tert-butoxycarbonylamino)cyclohexylamine
    • BL002444
    • AMY4329
    • AM20070531
    • tert-butyl 1,4-diaminocyclohexylcarbamate;N-Boc-1,4-Cyclohexanediamine
    • AKOS015836495
    • trans-N-(tert-butoxycarbonyl)-1,4-cyclohexanediamine
    • MFCD03001719
    • tert-butyl cis-(4-amino-cyclohexyl)-carbamate
    • trans-N-Boc-1 pound not4-cyclohexanediamine
    • tert-butyl cis-4-aminocyclohexanecarbamate
    • J-504378
    • TERT-BUTYL (1S,4S)-4-AMINOCYCLOHEXYLCARBAMATE
    • A26797
    • 247570-24-7
    • tert-butyl ((1r,4r)-4-aminocyclohexyl)carbamate
    • Carbamic acid, (cis-4-aminocyclohexyl)-, 1,1-dimethylethyl ester
    • FEYLUKDSKVSMSZ-UHFFFAOYSA-N
    • SCHEMBL34622
    • tert-butyl-cis-4-aminocyclohexylcarbamate
    • cis-4-((tert-Butoxycarbonyl)amino)cyclohexane-1-amine
    • SCHEMBL279939
    • N-(4-aminocyclohexyl)carbamic acid tert-butyl ester
    • EN300-208297
    • tert-Butyl hydrogen (4-aminocyclohexyl)carbonimidate
    • PS-5887
    • FEYLUKDSKVSMSZ-KYZUINATSA-N
    • AC-31914
    • tert-butyl N-[(1s,4s)-4-aminocyclohexyl]carbamate
    • tert-butyl trans-(4-aminocyclohexyl)-carbamate
    • (4-aminocyclohexyl)-carbamic acid tert-butyl ester
    • N-(trans-4-aminocyclohexyl)-carbamic acid tert-butyl ester
    • tert.-butyl-cis-4-aminocyclohexanecarbamate
    • BCP14785
    • SB34325
    • tert-butyl (trans-4-aminocyclohexyl)carbamate
    • tert-Butyl (cis-4-aminocyclohexyl)carbamate
    • FT-0656400
    • SCHEMBL8352867
    • SCHEMBL530681
    • EN300-358974
    • tert-Butyl (4-aminocyclohexyl)carbamate
    • tran s-tert-butyl-4-aminocyclohexylcarbamate
    • tert-Butyl (4-aminocyclohexyl)carbamate, AldrichCPR
    • trans-tert-butyl-4-aminocyclohexylcarbamate
    • Carbamic acid, (trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester
    • N-(trans-4-aminocyclohexyl)-carbamic acid 1,1-dimethylethyl ester
    • N-tert-butoxycarbonyl-trans-1,4-cyclohexane-diamine
    • N-tert-butoxycarbonyl-trans-1,4-cyclohexanediamine
    • (trans4-amino-cyclohexyl)-carbamic acid tert-butyl ester
    • CS-W009080
    • AKOS015841320
    • Trans-4-tert-butoxycarbonylamino-aminocyclohexane
    • t-Butyl (cis-4-aminocyclohexyl)carbamate
    • (cis-4-amino-cyclohexyl)-carbamic acid tert-butyl ester
    • N-Boc-1 pound not4-cyclohexanediamine
    • tert-butyl (1r,4r)-4-aminocyclohexylcarbamate
    • tert-butyl N-(trans-4-aminocyclohexyl)carbamate
    • 1,1-Dimethylethyl N-(trans-4-aminocyclohexyl)carbamate (ACI)
    • Carbamic acid, (4-aminocyclohexyl)-, 1,1-dimethylethyl ester, trans- (ZCI)
    • Carbamic acid, (trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester (9CI)
    • N-(trans-4-Aminocyclohexyl)carbamic acid 1,1-dimethylethyl ester
    • N-tert-Butoxycarbonyl trans-1,4-cyclohexanediamine
    • N-tert-Butoxycarbonyl-trans-1,4-cyclohexyldiamine
    • tert-Butyl trans-(4-aminocyclohexyl)carbamate
    • trans-4-(tert-Butoxycarbonylamino)cyclohexylamine
    • trans-4-[(tert-Butoxycarbonyl)amino]-1-aminocyclohexane
    • trans-tert-Butyl N-(4-aminocyclohexyl)carbamate
    • C52FUP2E96
    • Tert-butyl(1s,4s)-4-aminocyclohexylcarbamate;1-N-Boc-cis-1,4-cyclohexyldiamine
    • 1,1-Dimethylethyl N-(trans-4-aminocyclohexyl)carbamate
    • 1-Boc-amino-1,4-cyclohexanediamine
    • Cis-N-Boc-cyclohexane-1,4-diamine
    • MDL： MFCD03001719
    • Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-9-6-4-8(12)5-7-9/h8-9H,4-7,12H2,1-3H3,(H,13,14)/t8-,9+
    • InChI Key： FEYLUKDSKVSMSZ-DTORHVGOSA-N
    • SMILES： O(C(C)(C)C)C(N[C@@H]1CC[C@@H](CC1)N)=O

Computed Properties

  • Exact Mass: 214.16800
  • Monoisotopic Mass: 214.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.029
  • Melting Point: 154-166°C
  • Boiling Point: 322°C at 760 mmHg
  • Refractive Index: 1.488
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 64.35000
  • LogP: 2.87220

tert-butyl trans-N-(4-aminocyclohexyl)carbamate Security Information

tert-butyl trans-N-(4-aminocyclohexyl)carbamate Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

tert-butyl trans-N-(4-aminocyclohexyl)carbamate Pricemore >>

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TRC
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 $ 125.00 2022-06-07
TRC
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tert-butyl trans-N-(4-aminocyclohexyl)carbamate Production Method

Production Method 1

24424-99-5 24424-99-5
2615-25-0 2615-25-0
177906-48-8 177906-48-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; 24 h, rt
Reference
Switching on the activity of 1,5-diaryl-pyrrole derivatives against drug-resistant ESKAPE bacteria: Structure-activity relationships and mode of action studies
Masci, Domiziana; Hind, Charlotte; Islam, Mohammad K. ; Toscani, Anita; Clifford, Melanie; et al, European Journal of Medicinal Chemistry, 2019, 178, 500-514

Production Method 2

24424-99-5 24424-99-5
2615-25-0 2615-25-0
177906-48-8 177906-48-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 0 °C → 23 °C; 15 h, 23 °C
Reference
Synthesis of Flavin-Indole Conjugates with Rigid Diamino Linkers as Cryptochrome Model Compounds
Schroder, Nils; Schmidtmann, Marc; Mouritsen, Henrik; Christoffers, Jens, European Journal of Organic Chemistry, 2023, 26(7),

Production Method 3

24424-99-5 24424-99-5
2615-25-0 2615-25-0
177906-48-8 177906-48-8
Reaction Conditions
1.1 Solvents: Chloroform ;  0 °C → rt
Reference
Development and Application of a Near-Infrared Fluorescence Probe for Oxidative Stress Based on Differential Reactivity of Linked Cyanine Dyes
Oushiki, Daihi; Kojima, Hirotatsu; Terai, Takuya; Arita, Makoto; Hanaoka, Kenjiro; et al, Journal of the American Chemical Society, 2010, 132(8), 2795-2801

tert-butyl trans-N-(4-aminocyclohexyl)carbamate Raw materials

tert-butyl trans-N-(4-aminocyclohexyl)carbamate Preparation Products

tert-butyl trans-N-(4-aminocyclohexyl)carbamate Related Literature

177906-48-8 (tert-butyl trans-N-(4-aminocyclohexyl)carbamate) Related Products

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